Ethyl 5-acetyl-2,6-dimethylpyridine-3-carboxylate
Overview
Description
Ethyl 5-acetyl-2,6-dimethylpyridine-3-carboxylate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Activity in Ethylene Oligomerization
Ethyl 6-acetylpyridine-2-carboxylate, a precursor related to Ethyl 5-acetyl-2,6-dimethylpyridine-3-carboxylate, was used in a study to synthesize new mono(imino)pyridine ligands and their cobalt complexes. These complexes demonstrated significant catalytic activity in ethylene oligomerization, showcasing their potential in industrial applications (Sun, Zhao, & Gao, 2007).
Rotamers and Dynamic Behaviors
A theoretical study explored the potential energy surfaces of a compound closely related to this compound. This research provided insights into the conformational changes and intramolecular interactions of such compounds, which is valuable for understanding their chemical behaviors and potential applications (Abdoli-Senejani, Taherpour, Memarian, & Khosravani, 2013).
Microwave-Promoted Syntheses
Research involving Ethyl 6-Acetylpyridine-2-carboxylate, a similar compound, demonstrated the potential of microwave-promoted syntheses. This approach led to the formation of novel compounds under solvent-free conditions, highlighting an efficient method for synthesizing derivatives of this compound (Su, Zhao, & Zhao, 2007).
Lateral Lithiation Process
In a study involving Ethyl 4-acetyl-5-methyl-3-isoxazolyl carboxylate, a compound structurally related to this compound, researchers explored an improved procedure for lateral lithiation. This process is significant for the synthesis of functionally diverse compounds and could inform similar approaches for this compound derivatives (Burkhart, Zhou, Blumenfeld, Twamley, & Natale, 2001).
N-acetylated Derivatives Synthesis
The synthesis and characterization of N-acetylated derivatives of Ethyl 3-amino-1H-pyrazole-4-carboxylate, related to this compound, were studied. This research provided valuable information on the acetylation process and the structural properties of the resulting compounds (Kusakiewicz-Dawid et al., 2007).
Cardiotonic Activity Study
Ethyl esters of 2-substituted 5-acetyl-1,6-dihydro-6-oxo-3-pyridinecarboxylic acids, which are structurally related to this compound, were synthesized and tested for their cardiotonic activity. This research could provide a foundation for exploring the potential medical applications of this compound (Mosti et al., 1993).
Properties
IUPAC Name |
ethyl 5-acetyl-2,6-dimethylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-5-16-12(15)11-6-10(9(4)14)7(2)13-8(11)3/h6H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWDJVXUDNDZUDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C(=C1)C(=O)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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